Cas no 2155875-21-9 (8-bromo-6-nitro-1,2,4triazolo1,5-apyridin-2-amine)

• Product Name: 8-bromo-6-nitro-1,2,4triazolo1,5-apyridin-2-amine
• CAS No: 2155875-21-9
• MF: C₆H₄BrN₅O₂
• MW: 258.032258987427
• CID: 6073476
• PubChem ID: 137332677
• Update Time: 2025-05-27

8-bromo-6-nitro-1,2,4triazolo1,5-apyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-6-nitro-1,2,4triazolo1,5-apyridin-2-amine
• 8-bromo-6-nitro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 8-bromo-6-nitro-
• MFCD31567123
• SY129549
• EN300-1274749
• 2155875-21-9
• AKOS037630106
• 2-Amino-8-bromo-6-nitro-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C6H4BrN5O2/c7-4-1-3(12(13)14)2-11-5(4)9-6(8)10-11/h1-2H,(H2,8,10)
• InChI Key： XMNLCRGBCGLCQA-UHFFFAOYSA-N
• SMILES： C12=NC(N)=NN1C=C([N+]([O-])=O)C=C2Br

Computed Properties

• Exact Mass: 256.95484g/mol
• Monoisotopic Mass: 256.95484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 2.40±0.1 g/cm3(Predicted)
• pka: 1.79±0.30(Predicted)

Additional information on 8-bromo-6-nitro-1,2,4triazolo1,5-apyridin-2-amine

Research Briefing on 8-bromo-6-nitro-1,2,4triazolo1,5-apyridin-2-amine (CAS: 2155875-21-9): Recent Advances and Applications

The compound 8-bromo-6-nitro-1,2,4triazolo1,5-apyridin-2-amine (CAS: 2155875-21-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of kinase inhibitors. Its triazolopyridine core, coupled with the bromo and nitro substituents, provides a robust platform for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 8-bromo-6-nitro-1,2,4triazolo1,5-apyridin-2-amine exhibit potent inhibitory activity against several cancer-related kinases, including EGFR and BRAF, with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, emerging research suggests that this compound may have applications in infectious disease treatment. A preprint from BioRxiv (2024) reported that certain analogs of 8-bromo-6-nitro-1,2,4triazolo1,5-apyridin-2-amine show promising activity against drug-resistant strains of Mycobacterium tuberculosis, potentially offering a new avenue for tuberculosis drug development.

The synthetic accessibility of this compound has also been a focus of recent investigations. A team at MIT developed a novel, high-yield synthesis route (published in Organic Letters, 2023) that significantly improves the scalability of production while maintaining high purity. This advancement is particularly important for facilitating further structure-activity relationship studies and potential preclinical development.

From a mechanistic perspective, computational modeling studies have provided insights into the molecular interactions of this compound with various biological targets. Molecular docking simulations (Journal of Chemical Information and Modeling, 2023) suggest that the nitro group plays a crucial role in forming hydrogen bond interactions with key amino acid residues in target proteins, while the bromine atom contributes to hydrophobic interactions in binding pockets.

Despite these promising findings, challenges remain in the development of this compound and its derivatives. Recent toxicity screening (Toxicology Reports, 2024) indicates that some analogs may exhibit off-target effects that need to be addressed through further structural optimization. Additionally, the poor aqueous solubility of the parent compound presents formulation challenges that must be overcome for clinical translation.

Looking forward, several research groups have initiated programs to explore the full therapeutic potential of 8-bromo-6-nitro-1,2,4triazolo1,5-apyridin-2-amine derivatives. The compound's unique combination of synthetic tractability and biological activity makes it an attractive starting point for the development of novel therapeutics in oncology, infectious diseases, and potentially other therapeutic areas.